Cas no 2171416-86-5 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• CAS No: 2171416-86-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6161032
• PubChem ID: 165877384
• Update Time: 2025-11-01

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• 2171416-86-5
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]hexanoic acid
• EN300-1472439

• Inchi： 1S/C27H34N2O5/c1-4-10-18(16-24(30)31)28-25(32)27(3,15-5-2)29-26(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18-,27?/m0/s1
• InChI Key： HKWNCRRZPIJMSI-HSYKDVHTSA-N
• SMILES： O(C(NC(C)(C(N[C@H](CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid

Comprehensive Analysis of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid (CAS No. 2171416-86-5) in Modern Biomedical Research

In the rapidly evolving field of peptide synthesis and drug development, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid (CAS 2171416-86-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in producing high-purity peptides for therapeutic and diagnostic applications.

The compound's structural complexity, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and hexanoic acid moieties, makes it particularly valuable for researchers exploring novel peptide-based therapeutics. Recent trends in pharmaceutical development show increasing demand for such specialized building blocks, as evidenced by growing searches for "Fmoc amino acid derivatives" and "peptide synthesis reagents" across scientific databases.

One of the most compelling applications of 2171416-86-5 lies in the development of targeted drug delivery systems. The compound's unique stereochemistry (3S configuration) and methylpentanamido side chain contribute to enhanced stability and bioavailability when incorporated into peptide sequences. This addresses a major challenge in peptide drug development - improving metabolic stability - which remains a hot topic in pharmaceutical forums and research publications.

From a synthetic chemistry perspective, the Fmoc-protecting group in this compound offers distinct advantages that align with current green chemistry initiatives. Researchers frequently search for "Fmoc deprotection conditions" and "environmentally friendly peptide synthesis", reflecting the industry's shift toward sustainable practices. The compound's compatibility with mild base deprotection (typically piperidine) makes it attractive for these applications.

The growing interest in personalized medicine and bioconjugation techniques has further elevated the importance of specialized amino acid derivatives like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid. Its structural features enable precise modifications at specific positions in peptide chains, crucial for developing theranostic agents (therapeutic + diagnostic) - a field experiencing exponential growth according to recent market analyses.

Quality control aspects of CAS 2171416-86-5 are equally important, with analytical techniques such as HPLC purity testing and mass spectrometry characterization being critical for ensuring batch-to-batch consistency. The pharmaceutical industry's increasing emphasis on "quality by design" (QbD) principles has made these analytical considerations particularly relevant for researchers sourcing this compound.

Storage and handling recommendations for this compound reflect current best practices in laboratory management. While not classified as hazardous, proper storage conditions (typically -20°C under inert atmosphere) are essential to maintain the integrity of the Fmoc group and prevent racemization - a common concern that generates numerous technical inquiries in peptide synthesis communities.

The commercial availability of 2171416-86-5 from multiple specialty chemical suppliers indicates its established position in the research reagent market. However, researchers should pay close attention to certificates of analysis, particularly for enantiomeric purity and water content, as these parameters significantly impact synthetic outcomes in sensitive peptide coupling reactions.

Future applications of this compound may extend into emerging areas like peptide materials science and bioelectronic interfaces, where modified amino acids are being explored for their self-assembly properties. The compound's amphiphilic character (due to the hexanoic acid terminus) makes it particularly interesting for these cutting-edge applications.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid represents a sophisticated tool in modern peptide chemistry, addressing multiple current research needs from drug development to biomaterials engineering. Its continued relevance is assured by the compound's unique structural features and versatility in synthetic applications.